Effect of alloying on thermal conductivity and thermoelectric properties of CoAsS and CoSbS
Physical Chemistry Chemical Physics Pub Date: 2017-08-22 DOI: 10.1039/C7CP05170K
Abstract
The effect of alloying on the thermoelectric properties of cobaltite, CoAsS, and paracostibite, CoSbS, has been investigated in this study. Density functional theory and the Boltzmann transport equation have been applied to explore the role of phonon–phonon scattering and atomistic scattering due to alloying in phonon transport. An almost 44% reduction in thermal conductivity of CoAs0.8Sb0.2S alloy compared to pure CoAsS and an ∼15% reduction in thermal conductivity of CoAs0.2Sb0.8S compared to pure CoSbS were found. Simultaneously, the thermoelectric (TE) figure of merit (ZT) increased by ∼11% in p-type CoAs0.8Sb0.2S alloy and ∼8% in n-type CoAs0.2Sb0.8S alloy as compared to their base pure materials at 800 K. We found that by tuning the composition of CoAsxSb(1−x)S alloy, very similar ZT values for both p-type and n-type can be achieved in a large temperature range. We also calculated the TE properties of CoAsSe(1−x)Sx and CoSbS(1−x)Sex alloys. This study will help in designing CoAsxSb(1−x)S based alloys for efficient thermoelectric devices.
Recommended Literature
- [1] Milk-blended butter. King's Bench Division
- [2] Stabilization of glyphosate zwitterions and conformational/tautomerism mechanism in aqueous solution: insights from ab initio and density functional theory-continuum model calculations†
- [3] PEGylated WS2 nanodrug system with erythrocyte membrane coating for chemo/photothermal therapy of cervical cancer†
- [4] An azido-bridged disc-like heptanuclear cobalt(ii) cluster: towards a single-molecule magnet†
- [5] A recyclable and photocontrollable resistive memory device based on polycoumarinsiloxanes†
- [6] Understanding the role of metal supported on TiO2 in photoreforming of oxygenates
- [7] Oral drug suitability parameters†
- [8] Water-soluble TRIS-terminated PAMAM dendrimers: microwave-assisted synthesis, characterization and Cu(ii) intradendrimer complexes
- [9] Contents list
- [10] Front cover
